Cas no 2679920-53-5 (rac-(4aR,7aS)-6-acetyl-octahydropyrano2,3-cpyrrole-4a-carboxylic acid)

• Product Name: rac-(4aR,7aS)-6-acetyl-octahydropyrano2,3-cpyrrole-4a-carboxylic acid
• CAS No: 2679920-53-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5645698
• PubChem ID: 165919712
• Update Time: 2025-06-13

rac-(4aR,7aS)-6-acetyl-octahydropyrano2,3-cpyrrole-4a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273288
• 2679920-53-5
• rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid
• rac-(4aR,7aS)-6-acetyl-octahydropyrano2,3-cpyrrole-4a-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-7(12)11-5-8-10(6-11,9(13)14)3-2-4-15-8/h8H,2-6H2,1H3,(H,13,14)/t8-,10-/m0/s1
• InChI Key： MKTGEXDRPIQWNI-WPRPVWTQSA-N
• SMILES： O1CCC[C@]2(C(=O)O)CN(C(C)=O)C[C@H]12

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(4aR,7aS)-6-acetyl-octahydropyrano2,3-cpyrrole-4a-carboxylic acid

Professional Introduction to Rac-(4aR,7aS)-6-Acetyl-Octahydropyrano[2,3-c]Pyrrole-4a-Carboxylic Acid (CAS No. 2679920-53-5)

Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid, identified by its CAS number 2679920-53-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry.

The structural framework of Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid consists of an octahydropyrano[2,3-c]pyrrole core, which is a fused bicyclic system incorporating a pyrrole ring and a cyclopentane ring. The presence of an acetyl group at the 6-position and a carboxylic acid functionality at the 4a-position introduces specific reactivity and binding potential, making this compound a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The bicyclic structure of Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid suggests potential interactions with biological targets such as enzymes and receptors. This has led to extensive research into its derivatives as candidates for treating various diseases.

One of the most compelling aspects of this compound is its stereochemistry. The specific configuration at the 4aR and 7aS positions is crucial for its biological activity. Stereoisomers can exhibit vastly different pharmacological profiles, and the precise arrangement of atoms in Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid is essential for maintaining its intended biological effects. This has prompted researchers to explore synthetic routes that allow for the precise control of stereochemistry during production.

The acetyl group at the 6-position also plays a critical role in the reactivity of this molecule. Acetyl groups are well-known for their ability to participate in various chemical transformations, including acylation reactions and condensation reactions. This makes Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid a versatile building block for the synthesis of more complex molecules. Researchers have utilized this property to develop novel derivatives with enhanced pharmacological properties.

In the realm of drug discovery, heterocyclic compounds are among the most frequently investigated classes due to their diverse biological activities. The fused ring system in Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid provides a rich scaffold for modulating electronic and steric properties. This has led to its exploration as a precursor for drugs targeting neurological disorders, infectious diseases, and cancer.

Recent studies have highlighted the potential of derivatives of this compound in inhibiting specific enzymes associated with disease pathways. For instance, modifications to the acetyl group or the carboxylic acid moiety have been shown to enhance binding affinity to target proteins. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

The synthesis of racemic mixtures like Rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid presents unique challenges due to the need for enantioselective methods. Advances in catalytic asymmetric synthesis have enabled more efficient production of enantiomerically pure forms of this compound. Such advancements are crucial for ensuring that pharmaceutical candidates exhibit desired biological activity while minimizing side effects.

The carboxylic acid functionality at the 4a-position also offers opportunities for further functionalization through esterification or amidation reactions. These modifications can alter solubility properties and improve metabolic stability, making derivatives more suitable for clinical use. The versatility of this compound as a synthetic intermediate has made it a subject of intense research interest.

In conclusion, rac-(4aR,7aS)-6-acetyl-octahydropyrano[2,3-c]pyrrole-4a-carboxylic acid (CAS No. 2679920-53-5) represents a promising candidate in chemical and biomedical research. Its complex structure and functional groups provide a rich foundation for developing novel therapeutic agents. Ongoing research into synthetic methodologies and pharmacological applications continues to expand its potential uses in medicine and beyond.